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Compound of Interest

Compound Name: Brombuterol hydrochloride

Cat. No.: B587892

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular formula and weight
of brombuterol hydrochloride, along with detailed experimental protocols for their verification.
The included methodologies and diagrams are intended to support research and development
activities in the pharmaceutical sciences.

Core Molecular Data

The fundamental physicochemical properties of brombuterol hydrochloride are summarized
below. This information serves as the baseline for experimental verification.

Parameter Value Source(s)
Molecular Formula C12H19Br2CIN20 [1112][3]
Alternate Molecular Formula C12H18Br2N20 - HCI [415116]
Molecular Weight 402.55 g/mol [11[31[5]
CAS Number 21912-49-2 [4][5]
1-(4-amino-3,5-
dibromophenyl)-2-(tert-
IUPAC Name [71[8]

butylamino)ethanol
hydrochloride
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Experimental Protocols for Verification

The determination and confirmation of the molecular formula and weight of a pharmaceutical
compound such as brombuterol hydrochloride are critical for its identification, purity
assessment, and quality control.[7][9] The following are standard, detailed methodologies for
this purpose.

Mass Spectrometry for Molecular Weight Determination

Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-
charge ratio (m/z) of ionized molecules.[10] It is a primary method for determining the
molecular weight of a compound with high accuracy and sensitivity.[5][11]

Methodology:
e Sample Preparation:
o Accurately weigh a small amount of the brombuterol hydrochloride reference standard.

o Dissolve the sample in a suitable solvent, such as methanol or acetonitrile, to a final
concentration appropriate for the instrument's sensitivity (typically in the pg/mL to ng/mL
range).

o The sample solution should be clear and free of particulate matter.[9]
e Instrumentation and lonization:

o An electrospray ionization (ESI) source is commonly used for small molecules like
brombuterol hydrochloride.[9][11] ESI is a soft ionization technique that minimizes
fragmentation and primarily produces intact molecular ions.

o The mass analyzer can be a Time-of-Flight (TOF), Quadrupole Time-of-Flight (QTOF), or
Orbitrap, all capable of high-resolution mass measurements.[7][9]

» Data Acquisition:

o Introduce the sample solution into the mass spectrometer.
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o Acquire the mass spectrum in positive ion mode, as the amino groups in brombuterol are
readily protonated.

o The instrument will detect the mass-to-charge ratio of the ions. For brombuterol
(C12H18Br2N20), the expected protonated molecule [M+H]* would be observed.

o Data Analysis:

o The resulting mass spectrum will show a peak corresponding to the [M+H]* ion of
brombuterol.

o The molecular weight is calculated from the m/z value of this peak. Given that the charge
(2) is +1, the mass is equal to the m/z value minus the mass of a proton.

o High-resolution mass spectrometry can provide a mass measurement with high accuracy
(typically <5 ppm), which can help confirm the elemental composition.[12]

Elemental Analysis for Molecular Formula Determination

Elemental analysis provides the percentage composition of elements (carbon, hydrogen,
nitrogen, etc.) in a compound. This data is used to determine the empirical formula, which, in
conjunction with the molecular weight from mass spectrometry, confirms the molecular formula.
[1][13]

Methodology:
e Sample Preparation:

o Asmall, accurately weighed amount of the dried brombuterol hydrochloride sample is
required.

o The sample must be pure and homogenous to ensure accurate results.
e Instrumentation (CHN Analyzer):

o The analysis is typically performed using an automated CHN (Carbon, Hydrogen,
Nitrogen) elemental analyzer.
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o The sample is combusted in a high-temperature furnace in the presence of oxygen.

o This converts carbon to carbon dioxide (COz), hydrogen to water (H20), and nitrogen to
nitrogen gas (Nz2).

e Detection and Quantification:

o The resulting gases are separated, and their quantities are measured by thermal
conductivity or infrared detectors.

o The instrument's software calculates the percentage of each element in the original
sample.

o Separate analyses are required for bromine and chlorine, often using techniques like ion
chromatography after combustion.

o Data Analysis and Formula Calculation:

o Convert the percentage of each element to moles by dividing by the element's atomic
weight.

o Determine the simplest whole-number ratio of the moles of each element to establish the
empirical formula.[8]

o Calculate the empirical formula weight.

o Divide the molecular weight (obtained from mass spectrometry) by the empirical formula
weight. This should result in an integer.

o Multiply the subscripts in the empirical formula by this integer to determine the molecular
formula.[14]

Visualizations
Experimental Workflow for Verification

The logical flow for the verification of the molecular formula and weight of brombuterol
hydrochloride is depicted below.
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Caption: Workflow for Molecular Formula and Weight Verification.

Signaling Pathway of Brombuterol
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Brombuterol is a B-adrenergic receptor agonist.[2][4] Upon binding to -adrenergic receptors, it
initiates a signaling cascade, as illustrated below.

Cell Membrane

Brombuterol

inds
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activates

Gs Protein

activates

Adenylyl Cyclase

Protein Kinase A (PKA)

phosphorylates targets leading to

Downstream Cellular Response
(e.g., smooth muscle relaxation)
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Caption: Canonical B-Adrenergic Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b587892#brombuterol-hydrochloride-
molecular-formula-and-weight-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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